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Compound of Interest

Compound Name: 2-(tert-Butyl)-4-chlorophenol

Cat. No.: B189968 Get Quote

An In-depth Technical Guide to the Synonyms and Properties of 2-tert-Butyl-4-chlorophenol

This guide provides a comprehensive overview of the chemical compound 2-tert-Butyl-4-

chlorophenol, focusing on its various synonyms, chemical identifiers, and key physical

properties. It is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis who require detailed and accurate information for their

work.

Nomenclature and Chemical Identifiers
The systematic identification of a chemical compound is crucial for accurate documentation and

research. 2-tert-Butyl-4-chlorophenol is known by several names and is registered under a

unique CAS number, which are essential for database searches and regulatory compliance.
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Identifier Type Value

Primary Name 2-tert-Butyl-4-chlorophenol

IUPAC Name 2-tert-butyl-4-chlorophenol[1]

CAS Number 13395-85-2[1][2]

Depositor-Supplied Synonyms
2-(tert-Butyl)-4-chlorophenol, 2-Tert-butyl-4-

chlorophenol[1]

Other Identifiers
DTXSID60333821, RefChem:254790,

DTXCID70284911[1]

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of 2-tert-Butyl-4-

chlorophenol. These properties are fundamental for understanding the compound's behavior in

various chemical and biological systems.

Property Value

Molecular Formula C₁₀H₁₃ClO[1]

Molecular Weight 184.66 g/mol [1]

Canonical SMILES CC(C)(C)C1=C(C=CC(=C1)Cl)O[1]

InChI
InChI=1S/C10H13ClO/c1-10(2,3)8-6-7(11)4-5-

9(8)12/h4-6,12H,1-3H3[1]

InChIKey YLSXYZWJAZVUBD-UHFFFAOYSA-N[1]

Experimental Protocols
Synthesis of 2-tert-Butyl-4-chlorophenol
A common laboratory-scale synthesis of 2-tert-Butyl-4-chlorophenol has been reported with a

68% yield.[2]

Materials:
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4-chlorophenol (50 g, 0.39 mol)

tert-butanol (57.6 g, 0.78 mol)

Concentrated hydrochloric acid

Sulfuric acid (40 mL)

Ethyl acetate (EA)

Anhydrous sodium sulfate (Na₂SO₄)

Petroleum ether

Procedure:

Concentrated hydrochloric acid is added to a mixture of 4-chlorophenol and tert-butanol.[2]

Sulfuric acid is subsequently added, and the reaction mixture is stirred at room temperature

for 48 hours.[2]

Upon completion, the mixture is poured into ice water and extracted twice with ethyl acetate.

[2]

The organic layers are combined, washed sequentially with water (three times) and brine,

and then dried over anhydrous sodium sulfate.[2]

After filtration, the filtrate is concentrated and purified by column chromatography using an

eluent of petroleum ether/ethyl acetate (40/1) to yield the final product as a colorless solid.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32334393.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32334393.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32334393.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32334393.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32334393.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants
(4-chlorophenol, tert-butanol,

conc. HCl, H₂SO₄)

Stir at Room Temperature
(48 hours)

Pour into Ice Water

Extract with Ethyl Acetate (2x)

Wash with Water and Brine

Dry over Na₂SO₄

Column Chromatography
(Petroleum Ether / Ethyl Acetate)

Product
(2-tert-Butyl-4-chlorophenol)
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Caption: Workflow for the synthesis of 2-tert-Butyl-4-chlorophenol.
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Compound Identification and Synonym Relationship
The following diagram illustrates the relationship between the primary name of the compound

and its various identifiers, which are crucial for its unambiguous identification in the chemical

literature and databases.

2-tert-Butyl-4-chlorophenol

IUPAC Name
2-tert-butyl-4-chlorophenol

CAS Number
13395-85-2

Molecular Formula
C₁₀H₁₃ClO

InChIKey
YLSXYZWJAZVUBD-UHFFFAOYSA-N

SMILES
CC(C)(C)C1=C(C=CC(=C1)Cl)O

Other Identifiers
DTXSID60333821

Click to download full resolution via product page

Caption: Relationship between 2-tert-Butyl-4-chlorophenol and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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